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Compound of Interest

Compound Name: Sq-109

Cat. No.: B1681080 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the in vitro evaluation of SQ-109, a

promising drug candidate with multifaceted mechanisms of action. The following protocols and

data are intended to assist researchers in the fields of microbiology, oncology, and drug

development in designing and executing experiments to explore the therapeutic potential of

SQ-109.

Introduction to SQ-109
SQ-109 is an asymmetric diamine compound, specifically N-geranyl-N'-(2-adamantyl)ethane-

1,2-diamine, initially identified for its potent activity against Mycobacterium tuberculosis. Its

primary mechanism of action in mycobacteria is the inhibition of the MmpL3 transporter, a

crucial component in the synthesis of the mycobacterial cell wall. This inhibition disrupts the

transport of trehalose monomycolate, leading to cell death. Beyond its anti-tubercular

properties, SQ-109 has demonstrated a broader spectrum of activity, including efficacy against

other bacterial pathogens, certain cancer cell lines, and the ability to inhibit bacterial efflux

pumps, thereby potentiating the activity of other antimicrobial agents. Furthermore, SQ-109 has

been shown to disrupt the mitochondrial membrane potential and interfere with the proton

motive force in bacteria.
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The following tables summarize key quantitative data for SQ-109 from various in vitro studies.

Table 1: Minimum Inhibitory Concentrations (MIC) of SQ-109 against Mycobacterium

tuberculosis

M. tuberculosis
Strain

MIC (µg/mL) MIC (µM) Reference

H37Rv 0.32 - 0.78 0.7 - 1.56

Erdman 0.7 1.56

Drug-Resistant

Strains
0.16 - 0.64 0.35 - 1.4

Table 2: Minimum Inhibitory and Bactericidal Concentrations (MIC/MBC) of SQ-109 against

Helicobacter pylori

H. pylori Strain MIC (µM) MBC (µM) Reference

Laboratory Strains (6) 8 - 20 65 - 100

Clinical Isolates (20) 6 - 10 50 - 60

Multi-drug Resistant

Strain
5 - 15 50 - 70

Table 3: Synergistic Activity of SQ-109 with Anti-tubercular Drugs against M. tuberculosis
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Combination Interaction Key Finding Reference

SQ-109 + Isoniazid Synergy

Strong synergistic

activity at 0.5 MIC of

both drugs.

SQ-109 + Rifampicin Synergy

Marked synergy

observed; SQ-109 at

0.5 MIC with

rifampicin at 0.1 MIC.

SQ-109 +

Streptomycin
Additive

Additive effects

observed.

SQ-109 + Ethambutol Indifferent
No synergy or additive

effects observed.

SQ-109 +

Pyrazinamide
Indifferent

No synergy or additive

effects observed.

SQ-109 + TMC207

(Bedaquiline)
Synergy

Combination improved

TMC207 MIC by 4- to

8-fold.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) using the Resazurin Microtiter Assay (REMA)
This protocol is a colorimetric method for determining the MIC of SQ-109 against mycobacteria.

Materials:

96-well microtiter plates

Mycobacterial culture (e.g., M. tuberculosis H37Rv)

Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

SQ-109 stock solution
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Resazurin sodium salt solution (0.02% w/v in sterile water)

Positive control antibiotic (e.g., rifampicin)

Sterile water or PBS

Incubator (37°C)

Microplate reader (optional)

Procedure:

Prepare a serial two-fold dilution of SQ-109 in Middlebrook 7H9 broth in a 96-well plate. The

final volume in each well should be 100 µL.

Prepare a mycobacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to

achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

Add 100 µL of the bacterial inoculum to each well containing the serially diluted SQ-109.

Include a positive control (wells with bacteria and a known antibiotic), a negative control

(wells with broth only), and a growth control (wells with bacteria and broth, but no drug).

Seal the plates and incubate at 37°C for 5-7 days.

After incubation, add 30 µL of the resazurin solution to each well and incubate for another

24-48 hours.

Observe the color change. A blue color (resazurin) indicates inhibition of bacterial growth,

while a pink color (resorufin) indicates bacterial growth.

The MIC is defined as the lowest concentration of SQ-109 that prevents the color change

from blue to pink.

Checkerboard Assay for Synergy Testing
This protocol is used to evaluate the synergistic, additive, or antagonistic effects of SQ-109 in

combination with other antimicrobial agents.
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Materials:

96-well microtiter plates

Bacterial culture

Appropriate broth medium (e.g., Mueller-Hinton Broth)

Stock solutions of SQ-109 and the second test drug

Incubator

Microplate reader

Procedure:

Dispense 50 µL of broth into each well of a 96-well plate.

Prepare serial dilutions of SQ-109 along the rows (ordinate) and the second drug along the

columns (abscissa).

Prepare a bacterial inoculum of approximately 5 x 10^5 CFU/mL.

Inoculate each well with 100 µL of the bacterial suspension.

Incubate the plate at the appropriate temperature and duration for the test organism (e.g.,

35°C for 24-48 hours).

Determine the MIC of each drug alone and in combination.

Calculate the Fractional Inhibitory Concentration (FIC) Index using the following formula: FIC

Index = FIC of Drug A + FIC of Drug B Where:

FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

Interpret the results as follows:
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Synergy: FIC Index ≤ 0.5

Additive/Indifference: 0.5 < FIC Index ≤ 4

Antagonism: FIC Index > 4

Ethidium Bromide Efflux Pump Inhibition Assay
This fluorescence-based assay measures the ability of SQ-109 to inhibit bacterial efflux pumps.

Materials:

Bacterial culture with known efflux pump activity

Phosphate-buffered saline (PBS)

Ethidium bromide (EtBr) solution

Glucose (energy source)

Known efflux pump inhibitor (positive control, e.g., verapamil)

96-well black, clear-bottom plates

Fluorometer

Procedure:

Grow the bacterial culture to the mid-logarithmic phase.

Harvest the cells by centrifugation and wash with PBS.

Resuspend the cells in PBS to a specific optical density (e.g., OD600 of 0.4).

Add the bacterial suspension to the wells of a 96-well plate.

Add varying concentrations of SQ-109 to the wells. Include a no-drug control and a positive

control with a known efflux pump inhibitor.
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Add EtBr to all wells at a final concentration that is a known substrate for the efflux pump

(e.g., 0.5 µg/mL).

Add glucose to energize the efflux pumps.

Monitor the fluorescence of EtBr over time using a fluorometer (excitation ~530 nm, emission

~600 nm).

An increase in fluorescence compared to the no-drug control indicates inhibition of EtBr

efflux by SQ-109.

Mitochondrial Membrane Potential Assay
This protocol assesses the effect of SQ-109 on the mitochondrial membrane potential of

eukaryotic cells using a fluorescent dye like Tetramethylrhodamine, Methyl Ester (TMRM) or

Tetramethylrhodamine, Ethyl Ester (TMRE).

Materials:

Mammalian cells (e.g., cancer cell line)

Cell culture medium

TMRM or TMRE stock solution

FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone) as a positive control for

depolarization

Fluorescence microscope or flow cytometer

96-well black, clear-bottom plates (for plate reader) or appropriate plates for microscopy/flow

cytometry

Procedure:

Seed the cells in the appropriate culture vessel and allow them to adhere overnight.
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Treat the cells with varying concentrations of SQ-109 for the desired time. Include an

untreated control and a positive control treated with FCCP.

Prepare a working solution of TMRM or TMRE in cell culture medium (e.g., 20-100 nM).

Remove the treatment medium and incubate the cells with the TMRM/TMRE solution for 20-

30 minutes at 37°C.

Wash the cells with PBS or medium to remove excess dye.

Measure the fluorescence intensity using a fluorescence microscope, flow cytometer, or

plate reader (excitation ~549 nm, emission ~579 nm for TMRM).

A decrease in fluorescence intensity in SQ-109-treated cells compared to the untreated

control indicates mitochondrial membrane depolarization.
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Caption: Mechanism of action of SQ-109 in Mycobacterium tuberculosis.
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Caption: Workflow for MIC determination using the Resazurin Microtiter Assay.
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Caption: Workflow for the Checkerboard Synergy Assay.
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[https://www.benchchem.com/product/b1681080#sq-109-preparation-for-laboratory-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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